2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-(4-hydroxy-3-methoxy-5-nitrophenyl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C16H15N3O6/c1-25-13-8-10(7-12(15(13)21)19(23)24)9-17-18-16(22)14(20)11-5-3-2-4-6-11/h2-9,14,20-21H,1H3,(H,18,22)/b17-9+
• InChI Key: JZJLSHHWMYRTCT-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=NNC(=O)C(C2=CC=CC=C2)O
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=N/NC(=O)C(C2=CC=CC=C2)O
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide, also known as HMPA, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments.

Mechanism of Action

The exact mechanism of action of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a key role in cancer cell invasion and metastasis. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of various inflammatory responses.
Biochemical and Physiological Effects:
2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to exhibit a range of biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and antioxidant activity. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to induce apoptosis, or programmed cell death, in various cancer cell lines. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has also been shown to reduce the production of various inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. Additionally, 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to scavenge free radicals, which may have implications for the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide is its potential as a cytotoxic agent against various cancer cell lines. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to exhibit selective cytotoxicity against cancer cells, while sparing normal cells. This makes 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide a promising candidate for the development of novel cancer therapies. However, one of the main limitations of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide is its relatively low solubility in aqueous solutions, which may limit its use in certain laboratory experiments.

Future Directions

There are several future directions for research on 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide. One area of research is the development of novel 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide derivatives with improved solubility and cytotoxicity. Another area of research is the investigation of the potential anti-inflammatory and antioxidant properties of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide, which may have implications for the treatment of various inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide and its potential applications in cancer therapy.

Synthesis Methods

The synthesis of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide involves the reaction of 2-hydroxy-N-(2-phenylacetyl) hydrazinecarboxamide with 4-hydroxy-3-methoxy-5-nitrobenzaldehyde in the presence of a suitable solvent and catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide as a yellow crystalline solid. The purity of the synthesized compound can be confirmed using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been widely studied for its potential applications in scientific research. One of the main areas of research is in the field of cancer biology, where 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has been shown to exhibit cytotoxic effects against various cancer cell lines. 2-hydroxy-N'-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-2-phenylacetohydrazide has also been studied for its potential anti-inflammatory and antioxidant properties, which may have implications for the treatment of various inflammatory diseases.